Cas no 2091789-87-4 (2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl-)

• Product Name: 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl-
• CAS No: 2091789-87-4
• MF: C₁₂H₈N₂O
• MW: 196.20472240448
• CID: 5901907
• PubChem ID: 131315578
• Update Time: 2025-06-13

2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl-
• 6-hydroxy-3-phenylpyridine-2-carbonitrile
• 2091789-87-4
• EN300-6489739

• Inchi： 1S/C12H8N2O/c13-8-11-10(6-7-12(15)14-11)9-4-2-1-3-5-9/h1-7H,(H,14,15)
• InChI Key： XHMGJUVKYKYSRH-UHFFFAOYSA-N
• SMILES： C1(C#N)NC(=O)C=CC=1C1=CC=CC=C1

Computed Properties

• Exact Mass: 196.063662883g/mol
• Monoisotopic Mass: 196.063662883g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 409.3±45.0 °C(Predicted)
• pka: 5.91±0.10(Predicted)

Additional information on 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl-

Comprehensive Analysis of 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl- (CAS No. 2091789-87-4)

In the realm of organic chemistry and pharmaceutical research, 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl- (CAS No. 2091789-87-4) has emerged as a compound of significant interest. This heterocyclic derivative, characterized by its unique pyridine core and phenyl substitution, is widely studied for its potential applications in drug discovery and material science. Researchers are increasingly focusing on its synthesis, reactivity, and biological activity, making it a hot topic in academic and industrial circles.

The structural features of 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl- include a pyridine ring functionalized with a nitrile group and a phenyl substituent at the 3-position. This configuration imparts distinct electronic and steric properties, which are crucial for its interactions in catalytic and medicinal applications. Recent studies highlight its role as a key intermediate in the synthesis of more complex molecules, particularly in the development of small-molecule inhibitors and fluorescent probes.

One of the most searched questions related to this compound is: "What are the synthetic routes for 2-Pyridinecarbonitrile derivatives?" The answer lies in modern organic methodologies, such as palladium-catalyzed cross-coupling reactions and cyclization techniques. These methods are not only efficient but also align with the growing demand for green chemistry and sustainable practices. Additionally, the compound's solubility and stability under various conditions are frequently discussed, as they directly impact its usability in industrial processes.

From a pharmacological perspective, 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl- has shown promise in preliminary screenings for its bioactivity. Its ability to modulate specific enzyme targets makes it a candidate for further investigation in therapeutic areas like inflammation and metabolic disorders. However, detailed mechanistic studies and clinical trials are necessary to validate these findings, a topic often queried in scientific forums.

The compound's relevance extends to material science, where its photophysical properties are explored for applications in organic electronics and sensors. Researchers are particularly interested in its charge-transfer characteristics, which could enhance the performance of optoelectronic devices. This interdisciplinary appeal underscores its versatility and potential for innovation.

In summary, 2-Pyridinecarbonitrile, 1,6-dihydro-6-oxo-3-phenyl- (CAS No. 2091789-87-4) represents a multifaceted compound with broad applicability. Its synthesis, properties, and potential uses continue to captivate researchers, addressing both fundamental questions and practical challenges in chemistry and beyond. As interest grows, so does the need for comprehensive data and collaborative efforts to unlock its full potential.